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Compound of Interest

Compound Name: PIGMENT ORANGE 62

Cat. No.: B1584295 Get Quote

Performance Showdown: Pigment Orange 62 vs.
Cadmium Orange
A Comparative Guide for Researchers and Formulation Scientists

In the vast and vibrant world of pigments, the selection of the right orange hue is critical for

achieving desired performance characteristics in a variety of applications, from industrial

coatings to high-performance plastics and inks. This guide provides a detailed, data-driven

comparison of two prominent orange pigments: the organic Benzimidazolone Orange (Pigment
Orange 62) and the inorganic Cadmium Orange (Pigment Orange 20). This objective analysis

is intended to assist researchers, scientists, and product development professionals in making

informed decisions based on key performance metrics.

At a Glance: Key Performance Characteristics
The following table summarizes the principal performance attributes of Pigment Orange 62
and Cadmium Orange, offering a clear and concise overview of their respective strengths and

weaknesses.
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Property Pigment Orange 62 (PO 62) Cadmium Orange (PO 20)

Pigment Type Organic (Benzimidazolone)
Inorganic (Cadmium

Sulfoselenide)

Chemical Formula C₁₇H₁₄N₆O₅ CdS·CdSe

Lightfastness (Blue Wool

Scale)
7-8 (Very Good to Excellent)[1] 8 (Excellent)[2][3][4]

Heat Stability ~180°C - 300°C
Up to 450°C (>900°C

encapsulated)[5]

Opacity Semi-opaque to Opaque[6] Opaque[2][3][7]

Chemical Resistance

Acid Resistance Good to Excellent (5/5) Excellent (5/5)[2][3]

Alkali Resistance Good to Excellent (5/5) Excellent (5/5)[2][3]

Toxicity Nontoxic[6]

Contains cadmium, a heavy

metal with health and

environmental concerns.[7][8]

Color Characteristics Yellowish-orange Bright, warm orange[7]

Tinting Strength Moderate[7] High[8]

In-Depth Performance Analysis
Lightfastness
Lightfastness, a measure of a pigment's resistance to fading upon exposure to light, is a critical

parameter for applications requiring long-term color stability. Cadmium Orange (PO 20) is

renowned for its exceptional lightfastness, consistently achieving the highest rating of 8 on the

Blue Wool Scale.[2][3][4] This indicates that it will remain virtually unchanged for extended

periods, even under intense light exposure.

Pigment Orange 62 (PO 62), a member of the high-performance benzimidazolone family of

organic pigments, also demonstrates very good to excellent lightfastness, with ratings typically

falling in the 7-8 range on the Blue Wool Scale.[1] While slightly less lightfast than its cadmium
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counterpart in some instances, it is still considered suitable for a wide array of applications

where color stability is paramount.[6][9]

Heat Stability
In applications involving high-temperature processing, such as in certain plastics and coatings,

heat stability is a non-negotiable property. Here, the inorganic nature of Cadmium Orange gives

it a distinct advantage. It exhibits outstanding thermal stability, withstanding temperatures up to

450°C.[5] When encapsulated, its heat resistance can be extended to over 900°C, making it an

indispensable choice for ceramics and other high-temperature applications.[5]

Pigment Orange 62 has a lower heat stability, with sources indicating a resistance in the range

of 180°C to 300°C. This makes it suitable for many standard plastic and coating applications,

but it may not be appropriate for processes requiring extreme temperature resistance.

Chemical Resistance and Durability
Both pigments offer excellent resistance to a range of chemicals. Cadmium Orange is highly

resistant to both acids and alkalis, with a rating of 5 out of 5 for each.[2][3] This makes it a

robust choice for applications where chemical exposure is a concern.

Pigment Orange 62 also boasts good to excellent resistance to acids and alkalis. Its

performance against various organic solvents is also noteworthy, contributing to its durability in

diverse formulations.

Opacity and Color
Cadmium Orange is a highly opaque pigment, providing excellent hiding power.[2][3][7] It is

known for its bright, clean, and warm orange hue.[7] In contrast, Pigment Orange 62 is

typically described as semi-opaque to opaque and has a more yellowish-orange shade.[6] The

high tinting strength of Cadmium Orange means that a smaller amount of pigment is required to

achieve a desired color depth.[8]

Toxicity and Environmental Considerations
A significant point of differentiation between these two pigments is their toxicological profile.

Cadmium Orange contains cadmium, a heavy metal that is subject to regulatory scrutiny due to
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its potential health and environmental risks.[7][8] This has led to restrictions on its use in certain

applications and regions.

Pigment Orange 62, being an organic pigment, is considered non-toxic and a safer alternative

from a health and environmental perspective.[6] This makes it a preferred choice for

applications where toxicity is a primary concern.

Applications
The distinct properties of each pigment dictate their primary areas of application.

Pigment Orange 62 is widely used in:

Paints and coatings, including automotive finishes.

Printing inks.

A variety of plastics.

Cadmium Orange is the pigment of choice for:

High-temperature applications such as ceramics, glass, and enamels.[5]

Specialty coatings and plastics where its exceptional lightfastness and heat stability are

required.

Artists' colors, where its permanence and vibrant hue are highly valued.[5]

Pigment Selection Workflow
The choice between Pigment Orange 62 and Cadmium Orange is a multi-faceted decision that

depends on the specific requirements of the application. The following diagram illustrates a

logical workflow for selecting the appropriate pigment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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